Cas no 256366-09-3 (1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole)

• Product name: 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 256366-09-3
• MF: C₁₆H₁₅N₅
• MW: 277.323802232742
• CID: 4643171

1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]-
• 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C16H15N5/c1-10-7-13-14(8-11(10)2)18-16(17-13)9-21-15-6-4-3-5-12(15)19-20-21/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： QXRZVQITGLRCHT-UHFFFAOYSA-N
• SMILES： N1(CC2NC3=CC(C)=C(C)C=C3N=2)C2=CC=CC=C2N=N1

Additional information on 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 256366-09-3)

1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 256366-09-3) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The compound features a benzodiazole core linked to a benzotriazole moiety via a methylene bridge, making it a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as a bioactive intermediate or fluorescent probe, given its conjugated π-electron system.

One of the most searched questions about this compound revolves around its synthesis methods and reactivity. Current literature suggests that 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole can be synthesized through multi-step reactions involving condensation and cyclization processes. Its stability under various pH conditions and compatibility with common solvents like DMSO and ethanol make it a practical candidate for laboratory-scale applications. Additionally, its potential as a corrosion inhibitor or UV absorber has been explored in industrial contexts, aligning with the growing demand for sustainable materials.

In the pharmaceutical sector, the compound’s benzotriazole moiety is known for its ability to interact with biological targets, such as enzymes or receptors. This has led to investigations into its use as a pharmacophore in drug discovery, particularly for diseases like cancer or microbial infections. Recent studies highlight its antioxidant properties and chelating capabilities, which are critical in addressing oxidative stress-related disorders. These findings resonate with the increasing public interest in natural alternatives and nutraceuticals.

From an environmental perspective, the biodegradability and ecotoxicity of 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole are under scrutiny, as regulatory bodies emphasize green chemistry principles. Analytical techniques like HPLC and mass spectrometry are commonly employed to quantify its presence in environmental samples, addressing concerns about persistent organic pollutants (POPs). This aligns with the broader trend of eco-friendly synthesis and waste reduction in chemical manufacturing.

The compound’s optical properties also make it a candidate for advanced materials, such as organic light-emitting diodes (OLEDs) or sensors. Its ability to exhibit fluorescence under UV light has been leveraged in bioimaging applications, a topic frequently searched in academic and industrial forums. Furthermore, its derivatives are being studied for their potential in photodynamic therapy, a cutting-edge approach in medical treatments.

In summary, 1-[(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 256366-09-3) represents a multifaceted compound with applications spanning multiple disciplines. Its synthesis, biological activity, and material science potential continue to inspire research, making it a subject of enduring relevance in both academic and industrial settings. As the scientific community prioritizes sustainable innovation and precision medicine, this compound is poised to play a pivotal role in future advancements.